Cas no 220032-26-8 (4-amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamide)

• Product Name: 4-amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamide
• CAS No: 220032-26-8
• MF: C₁₄H₂₀ClN₃O₂
• MW: 297.780502319336
• MDL: MFCD17212472
• CID: 845065
• PubChem ID: 9817713
• Update Time: 2025-10-22

4-amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-amino-5-chloro-2-methoxy-N-(4-piperidinylmethyl)-
• 4-Amino-5-Chloro-2-Methoxy-N-(Piperidin-4-Ylmethyl)Benzamide
• 4-AMino-5-chloro-2-Methoxy-N-((piperidin-4-yl)Methyl)benzaMide
• 4-amino-5-chloro-2-methoxy-N-(4-piperidinylmethyl)Benzamide
• 4-Amino-N-((4-piperidinyl)methyl)-5-chloro-2-methoxybenzamide
• 4-(4-amino-5-chloro-2-methoxyphenylcarbonylamino-methyl)piperidine
• 220032-26-8
• BDBM50414663
• AKOS015891592
• DA-08064
• CHEMBL539652
• MFCD17212472
• CS-0150443
• SB43123
• 4-(4-amino-5-chloro-2-methoxyphenylcarbonylaminomethyl)piperidine
• VIA03226
• DS-10264
• SCHEMBL725669
• 4-amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamide

• MDL： MFCD17212472
• Inchi： 1S/C14H20ClN3O2/c1-20-13-7-12(16)11(15)6-10(13)14(19)18-8-9-2-4-17-5-3-9/h6-7,9,17H,2-5,8,16H2,1H3,(H,18,19)
• InChI Key： YBUGDJUVZUNIRB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)C(NCC1CCNCC1)=O)OC)N

Computed Properties

• Exact Mass: 297.1244046g/mol
• Monoisotopic Mass: 297.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.207±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.8 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamide

4-Amino-5-Chloro-2-Methoxy-N-(Piperidin-4-ylmethyl)benzamide: A Comprehensive Overview

4-Amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamide (CAS No. 220032-26-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and pharmacological properties, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and development of 4-amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamide.

Chemical Structure and Properties

4-Amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamide is a complex organic molecule with a molecular formula of C₁₆H₁₉ClN₃O₂. The compound features a benzene ring substituted with an amino group at the 4-position, a chloro group at the 5-position, and a methoxy group at the 2-position. The amide functionality is attached to a piperidine ring through a methyl group, which adds to the compound's structural complexity and potential biological activity. The presence of these functional groups contributes to the compound's solubility, stability, and reactivity, making it an attractive candidate for various pharmaceutical applications.

Synthesis Methods

The synthesis of 4-amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamide typically involves several steps, each carefully optimized to ensure high yield and purity. One common approach starts with the preparation of 4-amino-5-chloro-2-methoxybenzoic acid, which can be synthesized through the reaction of 3-amino-4-chlorophenol with methanol in the presence of an acid catalyst. The resulting ester is then hydrolyzed to form the corresponding carboxylic acid. The next step involves coupling this carboxylic acid with piperidine using a suitable coupling reagent, such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), to form the desired amide bond. Finally, the amide is further modified by introducing a methyl group to the piperidine ring, typically through an alkylation reaction.

Biological Activities and Mechanisms of Action

4-Amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamide has been studied for its potential therapeutic effects in various biological systems. One of its key activities is its ability to modulate neurotransmitter systems in the central nervous system (CNS). Specifically, it has been shown to interact with serotonin receptors, particularly the 5-HT_1A receptor subtype. This interaction can lead to changes in neuronal signaling pathways, making it a potential candidate for treating mood disorders such as depression and anxiety.

In addition to its effects on serotonin receptors, 4-amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamide has also been investigated for its anti-inflammatory properties. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This property makes it a promising candidate for developing treatments for inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

Clinical Applications and Research Developments

The potential clinical applications of 4-amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamide are currently being explored through various preclinical and clinical studies. Recent research has focused on its use as an adjunct therapy for depression and anxiety disorders. Preclinical studies have shown that administration of this compound can significantly reduce depressive-like behaviors in animal models, suggesting its potential as a novel antidepressant agent.

In parallel, efforts are underway to evaluate its efficacy in treating inflammatory conditions. Clinical trials are being designed to assess its safety and effectiveness in patients with chronic inflammatory diseases. These trials aim to provide valuable insights into the pharmacokinetics and pharmacodynamics of 4-amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamide, paving the way for its potential use in clinical practice.

Safety Considerations and Future Directions

4-amino-5-chloro-2-methoxy-N-(piperidin-4-y lmethyl)benzamide. Preclinical toxicology studies have indicated that this compound exhibits low toxicity at therapeutic doses. However, further investigations are necessary to fully understand its long-term effects and any potential side effects.

In conclusion, 4-amino-5-chloro-2-methoxy-N-(pip eridin - 4 - ylmethyl ) benzamide strong > (CAS No .< strong > 2 2003 2 - 26 - 8 strong > ) represents a promising compound with diverse biological activities . Its unique chemical structure , coupled with its potential therapeutic applications , makes it an exciting area of research in medicinal chemistry . As ongoing studies continue to unravel its mechanisms of action and clinical efficacy , this compound may pave the way for innovative treatments for various medical conditions . p > article > response >